Cas no 2213466-86-3 (2-methoxy-3-(3-nitrophenyl)propanoic acid)

• Product Name: 2-methoxy-3-(3-nitrophenyl)propanoic acid
• CAS No: 2213466-86-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6108223
• PubChem ID: 89546388
• Update Time: 2025-10-30

2-methoxy-3-(3-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(3-nitrophenyl)propanoic acid
• 2213466-86-3
• SCHEMBL14923016
• EN300-1823360

• Inchi： 1S/C10H11NO5/c1-16-9(10(12)13)6-7-3-2-4-8(5-7)11(14)15/h2-5,9H,6H2,1H3,(H,12,13)
• InChI Key： ZMUKUSPOMPSHQQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-methoxy-3-(3-nitrophenyl)propanoic acid

Introduction to 2-methoxy-3-(3-nitrophenyl)propanoic acid (CAS No: 2213466-86-3)

2-methoxy-3-(3-nitrophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2213466-86-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The presence of both methoxy and nitrophenyl substituents makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The structural framework of 2-methoxy-3-(3-nitrophenyl)propanoic acid consists of a propanoic acid backbone with two distinct functional groups: a methoxy group (-OCH₃) at the second carbon and a 3-nitrophenyl group attached to the third carbon. This configuration imparts specific reactivity and electronic properties, making it a valuable building block for various chemical transformations. The nitrophenyl group, in particular, is known for its ability to participate in hydrogen bonding and π-stacking interactions, which can influence the compound's solubility and binding affinity in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both methoxy and nitrophenyl moieties. These functional groups are frequently found in natural products and drug candidates, suggesting that 2-methoxy-3-(3-nitrophenyl)propanoic acid may exhibit promising biological activities. For instance, nitroaromatic compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group can further modulate these effects by influencing metabolic stability and bioavailability.

One of the most compelling aspects of 2-methoxy-3-(3-nitrophenyl)propanoic acid is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes involved in metabolic pathways. For example, derivatives of this molecule have been investigated for their role in modulating kinases and phosphodiesterases, which are critical enzymes in signal transduction pathways. The ability to fine-tune the structure through functional group modifications allows chemists to optimize potency and selectivity.

The synthesis of 2-methoxy-3-(3-nitrophenyl)propanoic acid typically involves multi-step organic reactions, starting from readily available aromatic precursors. The introduction of the nitro group is often achieved through nitration reactions, while the methoxy group can be incorporated via methylation or etherification processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity. These methods highlight the compound's significance as a synthetic intermediate in industrial-scale production.

The physicochemical properties of 2-methoxy-3-(3-nitrophenyl)propanoic acid are another area of interest. Its molecular structure suggests moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, while its acidic nature due to the carboxylic acid group allows for salt formation with various cations. These characteristics make it suitable for use in high-throughput screening assays and crystallographic studies. Additionally, its stability under standard storage conditions ensures that it remains a reliable reagent for ongoing research projects.

In academic research, 2-methoxy-3-(3-nitrophenyl)propanoic acid has been utilized to explore novel reaction pathways and develop innovative synthetic methodologies. For instance, its incorporation into heterocyclic frameworks has led to the discovery of new scaffolds with enhanced biological activity. The compound's ability to serve as a cross-linking agent in polymer chemistry has also been explored, demonstrating its versatility beyond traditional pharmaceutical applications.

The growing body of literature on derivatives of 2-methoxy-3-(3-nitrophenyl)propanoic acid underscores its importance in modern chemical biology. Researchers have reported on its use as an inhibitor of bacterial biofilm formation, highlighting its potential as an antimicrobial agent. Furthermore, its derivatives have shown promise in preclinical studies as modulators of pain signaling pathways, suggesting therapeutic applications in treating chronic pain conditions.

The future prospects for 2-methoxy-3-(3-nitrophenyl)propanoic acid are vast, particularly as computational chemistry advances allow for more accurate prediction of molecular interactions. Machine learning models are increasingly being used to design novel analogs with improved pharmacokinetic profiles. This synergy between experimental synthesis and computational design promises to accelerate the discovery process significantly.

In conclusion, 2-methoxy-3-(3-nitrophenyl)propanoic acid (CAS No: 2213466-86-3) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its physicochemical properties ensure broad utility across multiple disciplines. As research continues to uncover new applications for this compound, it will undoubtedly remain a cornerstone of innovation in organic chemistry and drug development.